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Compound of Interest

Compound Name: Indole-3-butyric acid potassium

Cat. No.: B1324447

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Indole-3-butyric acid potassium salt (IBA-K), a common plant hormone used in
research. Adherence to these procedures will help maintain a safe laboratory environment and
ensure the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment

Indole-3-butyric acid potassium is classified as a hazardous substance that can cause skin,
eye, and respiratory irritation.[1][2][3] Ingestion may be harmful.[2][4] Therefore, appropriate
personal protective equipment (PPE) is mandatory to minimize exposure.

Summary of Hazards and Required PPE:
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Recommended Personal
Hazard Category Description Protective Equipment
(PPE)

Gloves: Chemical-resistant
gloves (e.g., nitrile). Inspect
o gloves before use and use
o Causes skin irritation upon )
Skin Irritation proper removal technique.[2]
contact.[1][2][3] ] ]

Protective Clothing: Lab coat
or other protective clothing to

prevent skin contact.[1][5][6]

Eye Protection: Safety glasses
Causes serious eye irritation. with side-shields or goggles.[2]
[1][2]13] [6] An eye-wash station should
be readily available.[7][8]

Eye Irritation

Respiratory Protection: Use in
a well-ventilated area.[1][5][7]
] o If ventilation is inadequate or
_ o May cause respiratory irritation .
Respiratory Irritation o dust is generated, a NIOSH-
if inhaled as dust.[1][2][3]

approved N95 (US) or P1
(EN143) dust mask is

recommended.[1][9]

Do not eat, drink, or smoke
when handling.[1][4] Wash
hands thoroughly after
handling.[1][2][4]

Ingestion Toxic if swallowed.[2][4]

Note: No occupational exposure limits have been established by OSHA or ACGIH for Indole-3-
butyric acid potassium salt.[9]

Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow is crucial for safely handling Indole-3-butyric acid potassium
from receipt to disposal.
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. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
powdered form to minimize dust inhalation.[1][3][5][7]

Ensure safety showers and eyewash stations are accessible and operational.[7][8]
Before starting, ensure all necessary PPE is available and in good condition.
. Weighing and Solution Preparation:

When weighing the solid, do so in a fume hood or a designated area with local exhaust
ventilation to control dust.[7]

To prepare a solution, slowly add the pre-weighed Indole-3-butyric acid potassium to the
solvent (e.g., water) to avoid splashing.[5] The potassium salt form is water-soluble.[5][10]

Clearly label the container with the chemical name, concentration, date, and appropriate
hazard warnings.

. Handling and Use:
Avoid all personal contact, including inhalation of dust or aerosols.[1][4]
Keep the container tightly closed when not in use.[1][9]

Store in a cool, dry, and dark place away from incompatible materials like strong oxidizers.[5]

[6]
. In Case of a Spill:

For dry spills: Immediately clean up spills.[1] Avoid generating dust.[1][9] Use dry clean-up
procedures such as sweeping or vacuuming with an explosion-proof vacuum.[1] Place the
spilled material into a clean, dry, labeled, and sealable container for disposal.[1]

General Spill Response: Evacuate unnecessary personnel from the area. Wear appropriate
PPE during cleanup.[9] Prevent the spilled material from entering drains or waterways.[2][9]
After removal of the material, wash the spill area with water.[9]
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Disposal Plan

Proper disposal of Indole-3-butyric acid potassium and its containers is critical to prevent
environmental contamination. This substance is toxic to aquatic life.[5]

o Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers.

[2]

e Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations.[5][9] Do not release into the environment.[5] Contact a licensed
professional waste disposal service to dispose of this material.

Workflow for Handling Indole-3-butyric Acid
Potassium
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Caption: Workflow for the safe handling of Indole-3-butyric acid potassium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 2. tmmedia.in [tmmedia.in]

e 3. biosynth.com [biosynth.com]

e 4. szabo-scandic.com [szabo-scandic.com]

e 5. Indole-3-Butyric Acid Potassium Salt, Strong plant root booster hormone, IBA-K - Crimson
Living [crimson-living.com]

e 6. Indole-3-Butyric Acid Potassium Salt (IBAK): The High-Quality Root Booster by Crimson
Living - Crimson Living [crimson-living.com]

e 7. Indole-3-Butyric Acid or IBA Manufacturers, with SDS [mubychem.com]
e 8. spectrumchemical.com [spectrumchemical.com]

» 9. phytotechlab.com [phytotechlab.com]

e 10. Indole-3-butyric acid - Wikipedia [en.wikipedia.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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